Cas no 32231-50-8 ((2R)-2-methylbutanoic acid)

• Product Name: (2R)-2-methylbutanoic acid
• CAS No: 32231-50-8
• Molecular Formula: C₅H₁₀O₂
• Molecular Weight: 102.1317
• MDL: MFCD09029093
• CID: 1063813
• PubChem ID: 6950479

(2R)-2-methylbutanoic acid Properties

Names and Identifiers

• (R)-2-Methylbutanoic acid
• (R)-2-Methylbutyric Acid
• (2R)-(-)-2-methylbutyric acid
• (R)-2-Methylbutyric
• R-2 methyl butyric acid
• (-)-2-Methylbutanoic acid
• (-)-2-Methylbutyric acid
• (-)-alpha-Methylbutyric acid
• (2R)-2-Methylbutanoic acid
• (R)-(-)-2-Methylbutanoic acid
• (R)-(-)-2-Methylbutyric acid
• 32231-50-8
• CHEBI:45525
• (R)-2-Methylbutanoicacid
• DB03741
• NS00068272
• DTXSID8091536
• BDBM50412188
• DS-17164
• Butanoic acid, 2-methyl-, (2R)-
• AKOS005363826
• CHEMBL1162483
• CS-0130653
• (2R)-2-methylbutyric acid
• (R)-2-methyl-butyric acid
• PD007278
• EN300-100504
• Q27094645
• MFCD09029093
• (R)-2-methylbutanoate
• SCHEMBL186666
• (+-)-2-Methylbutanoic acid
• DB-310269
• STL164328
• (2R)-2-Methylbutanoic Acid; (-)-2-Methylbutanoic Acid; (R)-(-)-2-Methylbutanoic Acid;

• MDL： MFCD09029093
• InChIKey： WLAMNBDJUVNPJU-SCSAIBSYSA-N
• Inchi： InChI=1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)/t4-/m1/s1
• SMILES： CC[C@@H](C)C(=O)O

Computed Properties

• Exact Mass: 102.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.068079557g/mol
• Heavy Atom Count: 7
• Complexity: 68.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.4049 (589.3 nm 25 ºC)
• Boiling Point: 50 ºC (0.07 Torr)
• Flash Point: 73.4±6.9 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),
• Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids